Cas no 31828-69-0 (Benzeneethanamine, b-methoxy-N-(phenylmethyl)-3-(trifluoromethyl)-,(S)- (9CI))

• Product Name: Benzeneethanamine, b-methoxy-N-(phenylmethyl)-3-(trifluoromethyl)-,(S)- (9CI)
• CAS No: 31828-69-0
• MF: C₁₇H₁₈F₃NO
• MW: 309.326135158539
• CID: 306263
• PubChem ID: 165343997
• Update Time: 2025-04-19

Benzeneethanamine, b-methoxy-N-(phenylmethyl)-3-(trifluoromethyl)-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, b-methoxy-N-(phenylmethyl)-3-(trifluoromethyl)-,(S)- (9CI)
• 31828-69-0
• Benzeneethanamine, beta-methoxy-N-(phenylmethyl)-3-(trifluoromethyl)-, (S)-
• DTXSID201148900

• Inchi： 1S/C17H18F3NO/c1-22-16(12-21-11-13-6-3-2-4-7-13)14-8-5-9-15(10-14)17(18,19)20/h2-10,16,21H,11-12H2,1H3/t16-/m1/s1
• InChI Key： AVOUWNCXBIGLOP-MRXNPFEDSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@@H](CNCC1C=CC=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 323.1498
• Monoisotopic Mass: 323.149699
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 3.6

Experimental Properties

• Density: 1.153
• Boiling Point: 350.1°C at 760 mmHg
• Flash Point: 165.5°C
• Refractive Index: 1.515
• PSA: 12.47